Cas no 5443-26-5 (3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid)

• Product Name: 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid
• CAS No: 5443-26-5
• MF: C₁₈H₁₄N₂O₆
• MW: 354.313564777374
• CID: 5015318
• Update Time: 2025-06-14

3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid
• (2Z,2'Z)-4,4'-(Naphthalene-1,5-diylbis(azanediyl))bis(4-oxobut-2-enoic acid)

• Inchi： 1S/C18H14N2O6/c21-15(7-9-17(23)24)19-13-5-1-3-11-12(13)4-2-6-14(11)20-16(22)8-10-18(25)26/h1-10H,(H,19,21)(H,20,22)(H,23,24)(H,25,26)/b9-7-,10-8-
• InChI Key： HPIVDRLTGFUGCE-XOHWUJONSA-N
• SMILES： O=C(/C=C\C(=O)O)NC1C=CC=C2C(=CC=CC2=1)NC(/C=C\C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• XLogP3: 1.1
• Topological Polar Surface Area: 133

Additional information on 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid

Comprehensive Analysis of 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid (CAS No. 5443-26-5)

3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid (CAS No. 5443-26-5) is a specialized organic compound with significant applications in pharmaceutical research, material science, and biochemical studies. This compound, characterized by its unique naphthalene backbone and acrylic acid derivatives, has garnered attention for its potential in drug design and polymer chemistry. Its molecular structure features reactive functional groups, including carboxyl and acrylamide moieties, which enable versatile chemical modifications.

In recent years, the demand for high-purity organic intermediates like 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid has surged due to advancements in targeted drug delivery systems and biodegradable polymers. Researchers are particularly interested in its role as a crosslinking agent or photoactive component in smart materials. The compound's ability to form stable conjugates with biomolecules makes it valuable for fluorescence labeling and bioimaging applications, aligning with the growing focus on precision medicine.

The synthesis of CAS No. 5443-26-5 typically involves multi-step organic reactions, including amidation and carboxylation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. A key challenge in handling this compound lies in optimizing its solubility in aqueous and organic solvents, a topic frequently searched by chemists in QSAR studies and formulation development.

From an industrial perspective, 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid is often discussed in forums related to green chemistry and sustainable synthesis. Its potential as a renewable material precursor aligns with global trends toward eco-friendly manufacturing. Additionally, computational chemists explore its molecular docking properties for enzyme inhibition studies, addressing popular queries about structure-activity relationships in drug discovery.

Safety protocols for this compound emphasize standard laboratory practices, given its non-hazardous classification under normal conditions. Storage recommendations include protection from moisture and prolonged light exposure to maintain stability. These practical considerations are frequently highlighted in research protocols and material safety data sheets (MSDS).

Emerging applications of 5443-26-5 extend to nanotechnology, where its conjugated system shows promise in organic electronics and sensor development. This intersects with trending searches on conductive polymers and wearable biosensors. Furthermore, its pH-responsive behavior makes it relevant to discussions about stimuli-responsive drug release systems, a hot topic in biomedical engineering circles.

In summary, 3-[5-(3-Carboxy-acryloylamino)-naphthalen-1-ylcarbamoyl]-acrylic acid represents a multifaceted compound bridging academic research and industrial innovation. Its adaptability across disciplines—from medicinal chemistry to advanced materials—ensures continued relevance in scientific literature and patent filings. Future research directions may explore its catalytic properties or biocompatibility in novel formulations, addressing evolving needs in life sciences and nanomedicine.